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Introduction
Altenusin (CAS Number: 31186-12-6) is a naturally occurring biphenyl metabolite produced by

various fungi, most notably from the Alternaria and Penicillium genera.[1][2][3] As a polyphenol,

it has garnered significant interest within the scientific community due to its diverse range of

biological activities.[4][5] These activities include potent antifungal, antioxidant, and kinase

inhibitory effects, highlighting its potential as a lead compound in drug discovery and

development.[4][5] This technical guide provides a comprehensive overview of the physical and

chemical properties of Altenusin, detailed experimental protocols for its characterization, and a

summary of its known interactions with key signaling pathways.

Physicochemical Properties
Altenusin presents as a yellow to orange solid powder.[2][3] Its core chemical structure is

3,4′,5′-Trihydroxy-5-methoxy-2′-methyl[1,1′-biphenyl]-2-carboxylic acid.[4][6]

Table 1: Physical and Chemical Properties of Altenusin
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Property Value Reference

Molecular Formula C₁₅H₁₄O₆ [1][4][6][7]

Molecular Weight 290.27 g/mol [1][6][7]

Appearance Yellow to orange solid powder [2][3]

Melting Point 182-185 °C [2]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO), Ethanol, and

Methanol.[2][4][7]

[2][4][7]

Purity ≥98% (by HPLC) [6]

CAS Number 31186-12-6 [1][6][7]

IUPAC Name

2-(4,5-dihydroxy-2-

methylphenyl)-6-hydroxy-4-

methoxybenzoic acid

[1]

Spectral Data
The structural elucidation and confirmation of Altenusin are heavily reliant on various

spectroscopic techniques.

Table 2: Key Spectral Data for Altenusin
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Technique Key Observations

¹H NMR
Reveals the presence and arrangement of

protons in the molecule.

¹³C NMR
Provides information on the carbon skeleton of

the molecule.[1]

Mass Spectrometry (MS)

The negative ion mode ESI-MS spectrum shows

a quasi-molecular ion peak at m/z 289 [M - H]⁻,

which is consistent with the molecular formula

C₁₅H₁₄O₆.[8]

UV-Vis Spectroscopy

The UV absorption spectrum can be used for

quantification and to gain information about the

chromophores present.

Infrared (IR) Spectroscopy
Provides information about the functional groups

present in the molecule.

Experimental Protocols
The following sections detail the methodologies for characterizing the physicochemical

properties of Altenusin.

Determination of Melting Point
Objective: To determine the temperature range over which Altenusin transitions from a solid to

a liquid.

Methodology:

A small, finely powdered sample of Altenusin is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it is

completely liquid are recorded to define the melting point range.[9][10][11][12][13]
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Solubility Assessment
Objective: To determine the solubility of Altenusin in various solvents.

Methodology (Kinetic Solubility Assay):

A stock solution of Altenusin is prepared in dimethyl sulfoxide (DMSO).

Serial dilutions of the stock solution are added to an aqueous buffer (e.g., phosphate-

buffered saline, pH 7.4).

The formation of a precipitate is monitored, often using turbidimetry (measuring absorbance

at a wavelength where the compound does not absorb, e.g., 620 nm).

The highest concentration that does not produce a precipitate is considered the kinetic

solubility.[14][15][16][17]

Spectroscopic Analysis
Objective: To obtain the ultraviolet-visible absorption spectrum of Altenusin for qualitative and

quantitative analysis.

Methodology:

A solution of Altenusin of known concentration is prepared in a suitable solvent (e.g.,

ethanol or methanol).

The UV-Vis spectrophotometer is blanked using the same solvent.

The absorbance of the Altenusin solution is measured over a specific wavelength range

(typically 200-800 nm).[18][19][20][21]

The resulting spectrum, a plot of absorbance versus wavelength, is recorded.

Objective: To identify the functional groups present in the Altenusin molecule.

Methodology (Attenuated Total Reflectance - ATR-FTIR):

A small amount of the solid Altenusin sample is placed directly on the ATR crystal.
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Pressure is applied to ensure good contact between the sample and the crystal.

The infrared spectrum is recorded by passing an IR beam through the ATR crystal, which is

in contact with the sample.

The resulting spectrum, a plot of transmittance or absorbance versus wavenumber, reveals

the characteristic absorption bands of the functional groups.

Objective: To elucidate the detailed molecular structure of Altenusin.

Methodology:

A small amount of Altenusin is dissolved in a deuterated solvent (e.g., DMSO-d₆).

The solution is placed in an NMR tube.

The NMR tube is placed in the NMR spectrometer.

¹H and ¹³C NMR spectra are acquired.[9][17][22][23][24][25] Additional experiments like

DEPT, COSY, HSQC, and HMBC can be performed for a more detailed structural

assignment.[8]

Objective: To determine the molecular weight and fragmentation pattern of Altenusin.

Methodology (Liquid Chromatography-Mass Spectrometry - LC-MS):

A solution of Altenusin is injected into a liquid chromatography system to separate it from

any impurities.

The eluent from the LC is introduced into the mass spectrometer.

Electrospray ionization (ESI) is commonly used to generate ions of the analyte.

The mass-to-charge ratio (m/z) of the ions is measured by the mass analyzer.[3][4][26][27]

Biological Activities and Signaling Pathways
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Altenusin exhibits a range of biological activities by interacting with several key cellular

signaling pathways.

Farnesoid X Receptor (FXR) Agonism
Altenusin has been identified as a selective agonist of the Farnesoid X Receptor (FXR), a

nuclear receptor that plays a crucial role in bile acid, lipid, and glucose metabolism.[4][7]
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Click to download full resolution via product page

FXR Signaling Pathway Activation by Altenusin

Inhibition of TGF-β/Smad Signaling Pathway
Altenusin has been shown to alleviate transforming growth factor-beta 1 (TGF-β1)-induced

epithelial-to-mesenchymal transition (EMT) by antagonizing the TGF-β/Smad signaling

pathway.[1][6][28] It achieves this by decreasing the phosphorylation of Smad2 and Smad3 and

increasing the expression of the inhibitory Smad7.[1][28]
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Inhibition of TGF-β/Smad Pathway by Altenusin
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Kinase Inhibition
Altenusin is a known inhibitor of several kinases, including:

Src Kinase: A non-receptor tyrosine kinase involved in cell proliferation, differentiation, and

migration.

cFMS Receptor Tyrosine Kinase: The receptor for macrophage colony-stimulating factor (M-

CSF), implicated in cancer and bone diseases.

Myosin Light Chain Kinase (MLCK): A key enzyme in smooth muscle contraction.[5][29]
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Conclusion
Altenusin is a multifaceted natural product with well-defined physical and chemical properties

and a promising profile of biological activities. Its ability to modulate key signaling pathways,

such as the FXR and TGF-β/Smad pathways, and to inhibit important kinases, makes it a

valuable candidate for further investigation in the development of new therapeutic agents. The

experimental protocols outlined in this guide provide a solid foundation for researchers to

characterize Altenusin and explore its full pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://lifechemicals.com/blog/computational-chemistry/443-compound-solubility-measurements-for-early-drug-discovery
https://www.creative-bioarray.com/services/aqueous-solubility-assays.htm
https://repository.ukim.mk/bitstream/20.500.12188/26145/1/Simona-Original%20Scientific%20Paper-76%201%2022.pdf
https://pubs.rsc.org/en/content/articlelanding/2014/ay/c4ay02558j
https://pubs.rsc.org/en/content/articlelanding/2014/ay/c4ay02558j
https://www.ijset.in/wp-content/uploads/IJSET_V11_issue5_532.pdf
https://pubmed.ncbi.nlm.nih.gov/1750686/
https://pubmed.ncbi.nlm.nih.gov/1750686/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10701435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10701435/
https://lsom.uthscsa.edu/biochemistry/wp-content/uploads/sites/39/2018/11/acqu_guide_final.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9043013/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9043013/
https://www.emory.edu/NMR/docs/exp_%20061413_final.pdf
https://www.chromatographyonline.com/view/mass-spectrometry-natural-products-research-challenges-pitfalls-and-opportunities
https://www.researchgate.net/publication/361144805_A_Brief_Study_of_Mass_Spectrometry_of_Natural_Products
https://pmc.ncbi.nlm.nih.gov/articles/PMC10839986/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10839986/
https://www.tandfonline.com/doi/pdf/10.1271/bbb.59.1333
https://www.benchchem.com/product/b1665734#physical-and-chemical-properties-of-altenusin
https://www.benchchem.com/product/b1665734#physical-and-chemical-properties-of-altenusin
https://www.benchchem.com/product/b1665734#physical-and-chemical-properties-of-altenusin
https://www.benchchem.com/product/b1665734#physical-and-chemical-properties-of-altenusin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b1665734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

